Cas no 150315-07-4 (Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters)
150315-07-4 structure
Product Name:Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters
CAS No:150315-07-4
MF:C30H58O2
MW:450.780330181122
CID:134616
PubChem ID:20833813
Update Time:2025-04-19
Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters Chemical and Physical Properties
Names and Identifiers
-
- Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters
- Erucic acid 2-ethylhexyl ester
- EINECS 302-164-1
- 2-Ethylhexyl(Z)-docos-13-enoate
- 150315-07-4
- 94094-62-9
- 13-Docosenoic acid, 2-ethylhexyl ester, (Z)-
- 2-Ethylhexyl (Z)-docos-13-enoate
- DTXSID201258662
- NS00063215
-
- Inchi: 1S/C30H58O2/c1-4-7-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-27-30(31)32-28-29(6-3)26-8-5-2/h14-15,29H,4-13,16-28H2,1-3H3/b15-14-
- InChI Key: PECIZVZMWBESKB-PFONDFGASA-N
- SMILES: O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)CC(CC)CCCC
Computed Properties
- Exact Mass: 450.44394
- Monoisotopic Mass: 450.44368109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 26
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
150315-07-4 (Fatty acids, C14-18 andC16-22-unsatd., 2-ethylhexyl esters) Related Products
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- 108321-49-9(9-Hexadecenoic acid,dodecyl ester, (9Z)-)
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